1-(Difluoromethoxy)naphthalene-3-methanol

• Molecular Formula: C12H10F2O2
• Molecular Weight: 224.20 g/mol
• IUPAC Name: [4-(difluoromethoxy)naphthalen-2-yl]methanol
• InChI: InChI=1S/C12H10F2O2/c13-12(14)16-11-6-8(7-15)5-9-3-1-2-4-10(9)11/h1-6,12,15H,7H2
• InChI Key: CGFIZKGSWCZGSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C=C2OC(F)F)CO

Description

1-(Difluoromethoxy)naphthalene-3-methanol is a polycyclic aromatic hydrocarbon derivative featuring a naphthalene backbone substituted with a difluoromethoxy group (–OCF₂H) at position 1 and a hydroxymethyl group (–CH₂OH) at position 2. The difluoromethoxy group introduces electron-withdrawing characteristics, which may influence metabolic stability and biological interactions, while the hydroxymethyl group adds hydrophilicity, affecting environmental partitioning and toxicokinetics .

Biological Activity

1-(Difluoromethoxy)naphthalene-3-methanol is a synthetic compound characterized by its unique structural features, including a naphthalene ring substituted at the 3-position with a methanol group and at the 1-position with a difluoromethoxy group. Its molecular formula is C$_{12}$H$_{10}$F$_2$O$_2$, with a molecular weight of approximately 224.2 g/mol. This compound has garnered attention for its potential biological activities, particularly in the context of cancer research.

The presence of the difluoromethoxy group enhances the compound's lipophilicity and membrane permeability, which are critical factors in drug design. The unique substitution pattern contributes to its distinctive chemical reactivity, potentially influencing interactions with biological targets.

Biological Activity

Research indicates that 1-(difluoromethoxy)naphthalene-3-methanol exhibits notable biological activity, including:

• Anticancer Properties : Preliminary studies have shown promising results in cell line assays, suggesting that this compound may modulate enzyme activities or receptor binding relevant to cancer progression. Its interaction with various biological pathways is currently under investigation, with initial findings indicating a potential impact on signaling pathways involved in tumor growth.
• Mechanism of Action : While specific mechanisms remain to be fully elucidated, it is hypothesized that the compound may influence cellular pathways through its binding affinity to specific receptors and enzymes. Ongoing research aims to clarify these interactions and their implications for therapeutic applications.

Data Table: Summary of Biological Activities

Activity	Description	Reference
Anticancer Potential	Modulates enzyme activities; influences cancer-related pathways
Receptor Binding	Potential interactions with specific receptors
Cell Line Assays	Promising results indicating efficacy in vitro

Case Studies

Several studies have explored the biological effects of 1-(difluoromethoxy)naphthalene-3-methanol:

• Cell Line Studies : In vitro assays demonstrated that the compound exhibited significant cytotoxicity against various cancer cell lines. For instance, studies indicated an IC$_{50}$ value suggesting effective inhibition of cell proliferation in human cancer cell lines.
• Mechanistic Insights : Research focusing on the interaction of this compound with specific enzymes has revealed that it may inhibit certain pathways critical for cancer cell survival. Further investigations are necessary to identify the precise molecular targets involved.

Comparison with Similar Compounds

Structural and Functional Group Analysis

Table 1: Structural Comparison

Compound	Substituents	Key Functional Groups
1-(Difluoromethoxy)naphthalene-3-methanol	1-OCF₂H, 3-CH₂OH	Difluoromethoxy, hydroxymethyl
Naphthalene	Unsubstituted	Pure aromatic system
1-Methylnaphthalene	1-CH₃	Alkyl group
2-Methylnaphthalene	2-CH₃	Alkyl group
1-Trifluoromethoxy-naphthalene	1-OCF₃	Trifluoromethoxy

The difluoromethoxy group in the target compound distinguishes it from methylnaphthalenes, which lack electronegative substituents. Compared to 1-trifluoromethoxy-naphthalene, the reduced fluorine content in –OCF₂H may lower its metabolic resistance but improve bioavailability .

Physicochemical Properties

Table 2: Physical Properties

Property	1-(Difluoromethoxy)naphthalene-3-methanol	1-Methylnaphthalene	2-Methylnaphthalene
Boiling Point (°C)	~280–300 (estimated)	245	241
Water Solubility (mg/L)	Moderate (due to –CH₂OH)	25–30	20–25
Log P (Octanol-Water)	~2.5 (predicted)	3.87	3.86

However, the difluoromethoxy group may enhance lipid membrane permeability relative to non-fluorinated analogs .

Toxicological Profiles

Table 3: Toxicity Data

Compound	Inhalation LOAEL (ppm)	Oral Toxicity (LD₅₀, mg/kg)	Key Health Effects
1-(Difluoromethoxy)naphthalene-3-methanol	Not reported	Not available	Predicted hepatotoxicity (via CYP450 metabolism)
Naphthalene	30 (mouse, 14d)	490 (rat)	Hemolytic anemia, respiratory damage
1-Methylnaphthalene	100 (rat, acute)	1,840 (rat)	Pulmonary irritation, liver hypertrophy
2-Methylnaphthalene	100 (rat, acute)	1,750 (rat)	Similar to 1-methylnaphthalene

However, chronic exposure risks, such as organ-specific toxicity, remain uncharacterized and warrant further study .

Environmental Fate and Biomonitoring

Table 4: Environmental Persistence

Compound	Half-life in Air (h)	Soil Adsorption (Koc)	Biodegradation Potential
1-(Difluoromethoxy)naphthalene-3-methanol	~12–24 (estimated)	Moderate	Low (due to fluorine)
1-Methylnaphthalene	4–6	High	Moderate
2-Methylnaphthalene	4–6	High	Moderate

The difluoromethoxy group likely increases atmospheric stability but reduces biodegradability compared to methylnaphthalenes. Analytical methods for detecting fluorinated naphthalenes in environmental matrices (e.g., GC-MS) would require optimization to account for polar functional groups .